Cas no 2680803-64-7 (4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid)

4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid is a fluorinated benzoic acid derivative featuring a trifluoroacetamido substituent at the 2-position and methyl groups at the 4- and 5-positions. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals and agrochemicals. The presence of the trifluoroacetamido group enhances its reactivity in amide bond-forming reactions, while the dimethyl substitution pattern may influence steric and electronic properties. Its benzoic acid moiety allows for further functionalization, making it suitable for derivatization or conjugation. The compound’s structural features suggest utility in medicinal chemistry research, particularly in the development of bioactive molecules.
4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid structure
2680803-64-7 structure
Product Name:4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid
CAS No:2680803-64-7
MF:C11H10F3NO3
MW:261.19721364975
CID:5648695
PubChem ID:165916609
Update Time:2025-10-12

4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2680803-64-7
    • EN300-28280863
    • 4,5-dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid
    • 4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid
    • Inchi: 1S/C11H10F3NO3/c1-5-3-7(9(16)17)8(4-6(5)2)15-10(18)11(12,13)14/h3-4H,1-2H3,(H,15,18)(H,16,17)
    • InChI Key: QCKAZXMZHKXJKU-UHFFFAOYSA-N
    • SMILES: FC(C(NC1=CC(C)=C(C)C=C1C(=O)O)=O)(F)F

Computed Properties

  • Exact Mass: 261.06127767g/mol
  • Monoisotopic Mass: 261.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.4Ų

4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid Pricemore >>

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Additional information on 4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Overview of 4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680803-64-7)

4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680803-64-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a benzoic acid backbone substituted with 4,5-dimethyl groups and a 2,2,2-trifluoroacetamido moiety, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly as a building block for small-molecule inhibitors and bioconjugation agents.

The compound's CAS number 2680803-64-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula, C11H10F3NO3, reflects a balance of hydrophobicity and polarity, making it suitable for medicinal chemistry applications. Recent studies highlight its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy that leverages the body's degradation machinery to target disease-causing proteins.

In the context of green chemistry, 4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid has been investigated for its potential in sustainable synthesis routes. The trifluoroacetyl group is known for its electron-withdrawing properties, which can facilitate catalytic reactions under milder conditions. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's role in fluorescence labeling. The aromatic ring system and substituents provide a scaffold for developing molecular probes, which are essential tools in bioimaging and diagnostics. Researchers are optimizing its derivatives to achieve higher quantum yields and better photostability, addressing common challenges in live-cell imaging.

From a commercial perspective, CAS 2680803-64-7 is often listed in catalogs of fine chemicals and custom synthesis providers. Its pricing and availability are influenced by factors such as scale-up feasibility and regulatory compliance, which are key concerns for procurement specialists. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, ensuring it meets the stringent requirements of GMP manufacturing.

In summary, 4,5-Dimethyl-2-(2,2,2-trifluoroacetamido)benzoic acid represents a versatile intermediate with broad applicability in drug development, material science, and biotechnology. Its structural features and functional groups make it a valuable asset for researchers tackling challenges in targeted therapy and molecular engineering. As innovation in these fields accelerates, the demand for high-purity CAS 2680803-64-7 is expected to rise, solidifying its position in the specialty chemicals market.

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